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Compound of Interest

Compound Name: Ac-IEPD-CHO

Cat. No.: B12371799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ac-IEPD-CHO (Acetyl-

Isoleucyl-Glutamyl-Prolyl-Aspartal-CHO), a reversible inhibitor of granzyme B and caspase-8.

Adherence to these guidelines is critical to ensure personnel safety and maintain the integrity

of the product during research and development activities.

Product Identification and Properties
Ac-IEPD-CHO is a synthetic peptide aldehyde used in apoptosis research and immunology. A

summary of its key properties is provided below.
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Property Value Source

Synonyms

Granzyme B Inhibitor IV, Ac-

Ile-Glu-Pro-Asp-CHO,

Caspase-8 inhibitor III

[1]

Molecular Formula C₂₂H₃₄N₄O₉

Molecular Weight 498.5 Da

Appearance White solid powder [1]

Purity >95% (HPLC)

Solubility Soluble in DMSO

CAS Number 352520-90-2 [2]

Hazard Identification and GHS Classification
While specific GHS classification for Ac-IEPD-CHO is not readily available in public literature,

for a research-grade peptide of this nature, it is prudent to handle it as a compound with

potential hazards until proven otherwise. The following is a conservative, recommended

classification based on standard laboratory chemicals.

GHS Classification Category Hazard Statement

Acute Toxicity, Oral Not Classified N/A

Skin Corrosion/Irritation Category 3
H316: Causes mild skin

irritation

Serious Eye Damage/Irritation Category 2B H320: Causes eye irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:
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alt text

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Toxicological Information
Quantitative toxicological data for Ac-IEPD-CHO is not extensively published. For research

compounds with limited toxicological information, it is recommended to handle them with care,

assuming they may be harmful until proven otherwise.
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Metric Value Remarks

LD50 (Oral, Rat) Data not available
Assume harmful if swallowed

in large quantities.

LD50 (Dermal, Rabbit) Data not available
Prolonged skin contact should

be avoided.

LC50 (Inhalation, Rat) Data not available Avoid inhalation of the powder.

First-Aid Measures
In the event of exposure, follow these first-aid procedures immediately.

Exposure Route First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

medical attention.

Skin Contact

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention if symptoms

appear.
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Handling and Storage
Proper handling and storage are crucial for maintaining the stability and activity of Ac-IEPD-
CHO, as well as for ensuring user safety.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Storage:

Powder: Store desiccated at -20°C for up to 12 months or at -80°C for longer-term storage.

[2]

Stock Solutions: Once reconstituted in a solvent such as DMSO, aliquot and store at -20°C

for up to 1 month or at -80°C for up to 6 months.[2] Avoid repeated freeze-thaw cycles.[2]

Condition Temperature Duration

Powder (Short-term) -20°C Up to 12 months

Powder (Long-term) -80°C > 12 months

Stock Solution -20°C Up to 1 month[2]

Stock Solution -80°C Up to 6 months[2]

Experimental Protocols
Reconstitution of Ac-IEPD-CHO Powder
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This protocol outlines the steps for preparing a stock solution from the lyophilized powder.

Preparation

Dissolution

Storage

Start: Ac-IEPD-CHO Powder

Weigh desired amount
in a microfuge tube

Add appropriate volume
of DMSO to achieve

desired concentration

Vortex thoroughly

Ultrasonicate if necessary
to ensure complete dissolution

Aliquot into smaller volumes
to avoid freeze-thaw cycles

Store at -20°C or -80°C

End: Ready-to-use stock solution

Click to download full resolution via product page

Caption: Workflow for reconstituting Ac-IEPD-CHO powder.

In Vitro Inhibition Assay (Example)
This is a generalized protocol for assessing the inhibitory activity of Ac-IEPD-CHO on

granzyme B.
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Assay Setup

Enzymatic Reaction

Detection and Analysis

Start: Prepare reagents

Add assay buffer to wells
of a 96-well plate

Add varying concentrations
of Ac-IEPD-CHO

Add Granzyme B enzyme

Incubate at 37°C

Add fluorogenic substrate
(e.g., Ac-IEPD-AFC)

Incubate at 37°C,
protected from light

Measure fluorescence intensity
(e.g., Ex/Em = 400/505 nm)

Calculate percent inhibition
and determine IC50

End: Inhibition data

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro granzyme B inhibition assay.

Accidental Release and Disposal
Accidental Release Measures:

Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.
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Place in a sealed container for disposal.

Clean the spill area with a suitable cleaning agent.

Large Spills:

Evacuate the area.

Ensure adequate ventilation.

Prevent entry into sewers or waterways.

Contain the spill and collect the material as described for small spills.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Consult with your institution's environmental health and safety office for specific guidance.

Signaling Pathway Context
Ac-IEPD-CHO is an inhibitor of granzyme B and caspase-8, key proteases in apoptotic

signaling pathways.
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Apoptotic Signaling

Cytotoxic T Lymphocyte (CTL)

Granzyme B

Caspase-8Bid

Caspase-3

Ac-IEPD-CHO

Apoptosis

Click to download full resolution via product page

Caption: Ac-IEPD-CHO inhibits Granzyme B and Caspase-8 in apoptotic pathways.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the SDS and your institution's safety protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. ≥97% (HPLC), granzyme B inhibitor, solid | Sigma-Aldrich [sigmaaldrich.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of Ac-
IEPD-CHO Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371799#safety-and-handling-of-ac-iepd-cho-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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